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Compound of Interest

Compound Name: Pyriofenone

Cat. No.: B131606

Application Notes and Protocols for Pyriofenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyriofenone is a fungicide belonging to the aryl phenyl ketone class, primarily utilized for the
control of powdery mildew on a variety of crops.[1][2] Its unique mode of action involves the
disruption of actin cytoskeleton organization in fungi, making it an important tool in fungicide
resistance management.[3][4] These application notes provide detailed protocols for the
preparation and storage of Pyriofenone stock solutions to ensure consistent and reliable
results in research and development settings.

Physicochemical Properties

A clear understanding of the physicochemical properties of Pyriofenone is essential for its
proper handling and use in experimental settings.
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Property Value Reference
CAS Number 688046-61-9 [5]
Molecular Formula C18H20CINOs [5]
Molecular Weight 365.81 g/mol [5]
Appearance White crystalline powder [1]

Water Solubility

1.56 mg/L (at 20°C)

[3]

Solubility in Organic Solvents

Moderate to high solubility.
Specific data for DMSO and
ethanol is not readily available.
A structurally similar
compound, Pyriproxyfen, has a
reported solubility of
approximately 25 mg/mL in
DMSO and 15 mg/mL in
ethanol.[6] It is recommended
to perform a small-scale
solubility test to determine the
optimal concentration for your

specific application.

[7]

Preparation of Pyriofenone Stock Solutions

This protocol outlines the steps for preparing a 10 mM stock solution of Pyriofenone in
Dimethyl Sulfoxide (DMSO). The same procedure can be adapted for other solvents like

ethanol, bearing in mind the potential differences in solubility.

Materials

o Pyriofenone powder (purity >98%)

o Dimethyl Sulfoxide (DMSO), anhydrous

« Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

o Pipettes and sterile filter tips

Protocol

o Calculate the required mass of Pyriofenone:
o To prepare a 10 mM stock solution, use the following formula:
» Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )
= For 1 mL (0.001 L) of a 10 mM solution:
» Mass (mg) = 10 mmol/L x 0.001 L x 365.81 g/mol = 3.6581 mg
o Weigh the Pyriofenone:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 3.66 mg of Pyriofenone powder into the tube. Record
the exact weight.

e Dissolve in DMSO:

o Add the appropriate volume of anhydrous DMSO to the tube to achieve a final
concentration of 10 mM.

» Volume (mL) = [Mass (mg) / 365.81 ( g/mol )] / 10 (mmol/L)

o For example, if you weighed out exactly 3.66 mg of Pyriofenone, you would add 1.0 mL of
DMSO.

o Vortex the solution thoroughly until all the Pyriofenone powder is completely dissolved.
Gentle warming in a water bath (up to 37°C) may aid dissolution.

» Aliquot and Store:
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o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

Preparation Workflow Diagram
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Stock Solution Preparation

10 MM in 1 mL
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arget: 3.66 mg
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;
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;
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Click to download full resolution via product page

Caption: Workflow for the preparation of a 10 mM Pyriofenone stock solution in DMSO.
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Storage and Stability

Proper storage of Pyriofenone and its stock solutions is critical to maintain its integrity and
activity over time.

Form Storage Condition Stability

Short-term (days to weeks): ] ]
The solid form is stable for
) Dry, dark, at 0-4°C. Long-term )
Solid Powder over two years if stored
(months to years): Dry, dark, at

correctly.[5
-20°C. vl

Solutions are generally stable

Short-term (days to weeks): 0-  for several months when

Stock Solutions (in DMSO or 4°C. Long-term (months): stored at -20°C. It is
Ethanol) -20°C. Avoid repeated freeze- recommended to prepare fresh
thaw cycles. dilutions for experiments from

the frozen stock.

Mechanism of Action: Disruption of Fungal Actin
Cytoskeleton

Pyriofenone exerts its antifungal effect by targeting the actin cytoskeleton, a critical
component for various cellular processes in fungi.[3] This disruption leads to a cascade of
events that ultimately inhibit fungal growth and infection.

The proposed mechanism involves:

» Actin Mislocalization: Pyriofenone is hypothesized to induce the mislocalization of actin from
the hyphal apex.[3]

 Disruption of Vesicular Transport: The proper localization of actin is essential for the
transport of vesicles containing enzymes and materials required for cell wall synthesis and
polarized growth.

« Inhibition of Hyphal Growth: The disruption of this transport system leads to abnormal hyphal
morphology, including swelling, collapse, and branching of the hyphal tips, which ultimately
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halts the growth of the fungus.[3]

« Inhibition of Infection Structures: By disrupting polarized growth, Pyriofenone effectively
inhibits the formation of appressoria and the subsequent penetration of hyphae into plant

cells.[2]

Signaling Pathway Diagram
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Caption: Proposed mechanism of action of Pyriofenone, leading to the inhibition of fungal

growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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